Ethanesulfonic acid, 2-(methyl((9Z,12Z)-1-oxo-9,12-octadecadienyl)amino)-, sodium salt

• CAS No.: 63217-14-1
• Molecular Formula: C21H38NNaO4S
• Molecular Weight: 423.6 g/mol
• IUPAC Name: sodium;2-[methyl-[(9Z,12Z)-octadeca-9,12-dienoyl]amino]ethanesulfonate
• InChI: InChI=1S/C21H39NO4S.Na/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)22(2)19-20-27(24,25)26;/h7-8,10-11H,3-6,9,12-20H2,1-2H3,(H,24,25,26);/q;+1/p-1/b8-7-,11-10-
• InChI Key: UPNGLMNZODHVJH-VRQRTIRHSA-M
• Isomeric SMILES: CCCCC/C=C\C/C=C\CCCCCCCC(=O)N(C)CCS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)N(C)CCS(=O)(=O)[O-].[Na+]

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethanesulfonic acid, 2-(methyl((9Z,12Z)-1-oxo-9,12-octadecadienyl)amino)-, sodium salt involves several steps. The starting material, 9,12-octadecadienoic acid (Z,Z)-, undergoes a series of chemical reactions to introduce the ethanesulfonic acid and methylamino groups. The reaction conditions typically involve the use of specific reagents and catalysts to achieve the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as esterification, amidation, and sulfonation, followed by purification techniques like crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Ethanesulfonic acid, 2-(methyl((9Z,12Z)-1-oxo-9,12-octadecadienyl)amino)-, sodium salt can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reaction conditions.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The conditions may vary depending on the desired outcome, such as temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield different carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Ethanesulfonic acid, 2-(methyl((9Z,12Z)-1-oxo-9,12-octadecadienyl)amino)-, sodium salt has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cell signaling pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anti-inflammatory or anticancer properties.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ethanesulfonic acid, 2-(methyl((9Z,12Z)-1-oxo-9,12-octadecadienyl)amino)-, sodium salt involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Linoleic Acid: The parent compound of ethanesulfonic acid, 2-(methyl((9Z,12Z)-1-oxo-9,12-octadecadienyl)amino)-, sodium salt.

Methyl Linoleate: A methyl ester derivative of linoleic acid.

Linolenic Acid: Another polyunsaturated fatty acid with similar structural features.

Uniqueness

This compound is unique due to the presence of the ethanesulfonic acid and methylamino groups, which confer distinct chemical and biological properties